2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-[4-(4-methylpiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C14H17Cl3N2O/c1-10-6-8-19(9-7-10)12-4-2-11(3-5-12)18-13(20)14(15,16)17/h2-5,10H,6-9H2,1H3,(H,18,20)
• InChI Key: IEKPIIBVZKPRHN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C14H17Cl3N2O
• Molecular Weight: 335.7 g/mol

Description

2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide, also known as TAPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. TAPP is a member of the acetamide family and is widely used as a research tool in the fields of neuroscience, pharmacology, and toxicology.

Mechanism of Action

2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide acts as a selective sigma-1 receptor agonist, which means that it activates these receptors in a specific manner. Activation of sigma-1 receptors by 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide has been shown to modulate various cellular signaling pathways, including calcium signaling, protein kinase C activation, and nitric oxide production.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide has been shown to have various biochemical and physiological effects in different cell types and animal models. These effects include modulation of neurotransmitter release, inhibition of pain signaling, and protection against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide in lab experiments is its high selectivity for sigma-1 receptors, which allows for specific modulation of these receptors without affecting other cellular processes. However, one of the limitations of using 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide is its relatively low potency, which requires higher concentrations of the compound to achieve significant effects.

Future Directions

There are several future directions for research on 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide, including the development of more potent analogs, the investigation of its effects on various disease models, and the exploration of its potential as a therapeutic agent. Additionally, further studies are needed to elucidate the exact mechanisms of action of 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide and its potential interactions with other cellular targets.
In conclusion, 2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide is a synthetic compound that has shown significant potential as a research tool in the fields of neuroscience, pharmacology, and toxicology. Its selective binding to sigma-1 receptors and its ability to modulate various cellular signaling pathways make it a valuable tool for investigating physiological and pathological processes. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide is synthesized by reacting 4-(4-methyl-1-piperidinyl)aniline with trichloroacetyl chloride in the presence of a base. The resulting product is purified by recrystallization and characterized by various analytical techniques such as nuclear magnetic resonance spectroscopy.

Scientific Research Applications

2,2,2-trichloro-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide has been used in various scientific research studies due to its ability to selectively bind to sigma-1 receptors. Sigma-1 receptors are a type of protein that is found in the central nervous system and have been implicated in various physiological and pathological processes, including pain, depression, and neurodegenerative diseases.